2-Methoxy-6-piperazin-1-ylpyridin-3-amine

• IUPAC Name: 2-methoxy-6-piperazin-1-ylpyridin-3-amine
• InChI: InChI=1S/C10H16N4O/c1-15-10-8(11)2-3-9(13-10)14-6-4-12-5-7-14/h2-3,12H,4-7,11H2,1H3
• InChI Key: AELKFMNBVJDVQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)N2CCNCC2)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

2-Methoxy-6-piperazin-1-ylpyridin-3-amine is a useful research compound. Its molecular formula is C10H16N4O and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxy-6-piperazin-1-ylpyridin-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxy-6-piperazin-1-ylpyridin-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 2-Methoxy-6-piperazin-1-ylpyridin-3-amine involves the reaction of 2-chloro-6-methoxypyridine with piperazine in the presence of a base to form the intermediate 2-methoxy-6-piperazin-1-ylpyridine. This intermediate is then reacted with ammonia to form the final product, 2-Methoxy-6-piperazin-1-ylpyridin-3-amine.

Starting Materials
2-chloro-6-methoxypyridine, piperazine, base, ammonia

Reaction
Step 1: 2-chloro-6-methoxypyridine is reacted with piperazine in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at elevated temperature to form the intermediate 2-methoxy-6-piperazin-1-ylpyridine., Step 2: The intermediate 2-methoxy-6-piperazin-1-ylpyridine is then reacted with ammonia in an aprotic solvent, such as THF, at elevated temperature to form the final product, 2-Methoxy-6-piperazin-1-ylpyridin-3-amine., Step 3: The product is then purified by recrystallization or column chromatography to obtain the pure compound.